Cas no 96817-08-2 (Austalide I)
Austalide I structure
Product Name:Austalide I
CAS No:96817-08-2
MF:C27H34O8
MW:486.554069042206
CID:2055250
PubChem ID:131750972
Update Time:2025-04-21
Austalide I Chemical and Physical Properties
Names and Identifiers
-
- Austalide I
- DTXSID101099532
- SO7S6DS7TQ
- 96817-08-2
- 5H-Furo(3,4-i)oxepino(4,3-a)xanthene-3,12-dione, 6-(acetyloxy)-1,2,5a,6,7,7a,10,14,14a,14b-decahydro-13-methoxy-5,5,7a,9,14b-pentamethyl-, (5as-(5aalpha,6beta,7aalpha,14aalpha,14bbeta))-
- UNII-SO7S6DS7TQ
- ((1S,13R,14R,20S,21R)-10-methoxy-1,4,14,19,19-pentamethyl-8,17-dioxo-2,7,18-trioxapentacyclo(11.9.0.03,11.05,9.014,20)docosa-3(11),4,9-trien-21-yl) acetate
- [(1S,13R,14R,20S,21R)-10-methoxy-1,4,14,19,19-pentamethyl-8,17-dioxo-2,7,18-trioxapentacyclo[11.9.0.03,11.05,9.014,20]docosa-3(11),4,9-trien-21-yl] acetate
- 5H-FURO(3,4-I)OXEPINO(4,3-A)XANTHENE-3,12-DIONE, 6-(ACETYLOXY)-1,2,5A,6,7,7A,10,14,14A,14B-DECAHYDRO-13-METHOXY-5,5,7A,9,14B-PENTAMETHYL-, (5AS-(5A.ALPHA.,6.BETA.,7A.ALPHA.,14A.ALPHA.,14B.BETA.))-
- 5H-Furo[3,4-i]oxepino[4,3-a]xanthene-3,12-dione, 6-(acetyloxy)-1,2,5a,6,7,7a,10,14,14a,14b-decahydro-13-methoxy-5,5,7a,9,14b-pentamethyl-, (5aS,6R,7aS,14aR,14bR)-
- 5H-Furo(3,4-i)oxepino(4,3-a)xanthene-3,12-dione, 6-(acetyloxy)-1,2,5a,6,7,7a,10,14,14a,14b-decahydro-13-methoxy-5,5,7a,9,14b-pentamethyl-, (5aS,6R,7aS,14aR,14bR)-
- CHEBI:176171
-
- Inchi: 1S/C27H34O8/c1-13-16-12-32-24(30)20(16)22(31-7)15-10-18-26(5)9-8-19(29)34-25(3,4)23(26)17(33-14(2)28)11-27(18,6)35-21(13)15/h17-18,23H,8-12H2,1-7H3
- InChI Key: XBPVWACQUMEORV-UHFFFAOYSA-N
- SMILES: O1C2C(C)=C3COC(C3=C(C=2CC2C1(C)CC(C1C(C)(C)OC(CCC21C)=O)OC(C)=O)OC)=O
Computed Properties
- Exact Mass: 486.22536804g/mol
- Monoisotopic Mass: 486.22536804g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 35
- Rotatable Bond Count: 3
- Complexity: 915
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 5
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 97.4Ų
Austalide I Related Literature
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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